2-Chloro-5-cyclopropoxypyridin-4-amine

• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxypyridin-4-amine
• InChI: InChI=1S/C8H9ClN2O/c9-8-3-6(10)7(4-11-8)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: CJYDPWQXJFHVRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)Cl

Description

2-Chloro-5-cyclopropoxypyridin-4-amine is a substituted pyridine derivative featuring a chlorine atom at position 2, a cyclopropoxy group at position 5, and an amine group at position 3. The cyclopropoxy substituent introduces steric and electronic effects that influence reactivity and interactions with biological targets, while the chloro and amino groups enhance its versatility in cross-coupling reactions and heterocyclic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-cyclopropoxypyridin-4-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of aryl halides with boronic acids in the presence of a palladium catalyst . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of 2-Chloro-5-cyclopropoxypyridin-4-amine may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to ensure precise control over reaction parameters, such as temperature, pressure, and reagent concentrations. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-cyclopropoxypyridin-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydride (NaH) and potassium tert-butoxide (KOtBu) in solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridines, while oxidation and reduction can lead to different functionalized derivatives .

Scientific Research Applications

2-Chloro-5-cyclopropoxypyridin-4-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Materials Science: The compound is employed in the development of advanced materials, such as organic semiconductors and polymers.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxypyridin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, thereby influencing various biochemical pathways . The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Specific Comparisons

2-Chloro-5-methoxypyridin-4-amine

• Structure : Chloro (C2), methoxy (C5), amine (C4) on pyridine.
• Applications : Used as a pharmaceutical intermediate, particularly in skincare and medical ingredient synthesis .
• Synthetic Relevance: Methoxy groups are easier to introduce via nucleophilic substitution compared to cyclopropoxy groups, which often require specialized reagents like cyclopropanol derivatives.

5-Chloro-4-cyclopropylpyridin-2-amine

• Structure : Cyclopropyl (C4), chloro (C5), amine (C2) on pyridine.
• Key Differences : Positional isomerism alters electronic distribution. The cyclopropyl group at C4 may enhance metabolic stability compared to the cyclopropoxy group at C5 due to reduced susceptibility to oxidative cleavage .
• Applications : Explored in drug discovery for kinase inhibitors and antimicrobial agents.

2-Chloro-N-cyclopropyl-5-methylpyrimidin-4-amine

• Structure : Chloro (C2), cyclopropylamine (N4), methyl (C5) on pyrimidine.
• Key Differences : Pyrimidine core (two nitrogen atoms) vs. pyridine (one nitrogen) increases hydrogen-bonding capacity and alters solubility. The methyl group at C5 provides steric shielding but lacks the electron-donating effects of oxygen-containing substituents .
• Applications : Intermediate in agrochemicals and small-molecule therapeutics.

Functional Group and Reactivity Comparisons

Electron-Withdrawing vs. Electron-Donating Groups

• 2-Chloro-5-nitropyridin-4-amine: The nitro group (NO₂) at C5 is strongly electron-withdrawing, directing electrophilic substitution to meta positions, unlike the electron-donating cyclopropoxy group, which activates para positions. This compound is critical in synthesizing cytokine inhibitors .
• 2-Chloro-5-cyclopropoxypyridin-4-amine : The cyclopropoxy group donates electrons via resonance, enhancing nucleophilic aromatic substitution reactivity at C2 and C4 positions.

Hydrogen-Bonding and Crystal Packing

• 2-Chloro-5-nitropyridin-4-amine : Forms N–H···Cl and N–H···N hydrogen bonds in crystal lattices, stabilizing its solid-state structure .
• 2-Chloro-5-methoxypyridin-4-amine : Likely exhibits weaker intermolecular interactions due to the absence of strong hydrogen-bond acceptors like nitro groups.